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Abstract
Geranyl propionate ((2E)-3,7-dimethylocta-2,6-dien-1-yl propanoate) is a naturally occurring

ester recognized for its characteristic fruity, rose-like aroma. While the specific date and

discoverer of geranyl propionate remain elusive in scientific literature, its history is intrinsically

linked to the late 19th-century exploration of essential oils and the rise of synthetic flavor and

fragrance chemistry.[1][2] This technical guide provides a comprehensive overview of the

probable context of its discovery, methods for its isolation and synthesis, and its key

physicochemical properties.

Historical Context and Discovery
The exact year of discovery for geranyl propionate is not well-documented in historical

records.[3] However, the timeline of its discovery can be inferred from the history of its

constituent parts. The precursor alcohol, geraniol, was first isolated in 1871. This discovery was

a significant step in the characterization of essential oils, such as those from geranium and

palmarosa, in which geraniol is a major component.[4]

The synthesis of flavor esters, in general, began in the mid-19th century, with the first artificial

flavors being presented at the Crystal Palace exhibition in London in 1851.[1] These early

synthetic essences were often simple esters created to mimic natural fruit aromas.[1][5] Given

this context, it is highly probable that geranyl propionate was first synthesized in a laboratory
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setting sometime after the isolation and characterization of geraniol in 1871. This would have

been part of the broader scientific endeavor to create novel esters from available alcohols and

carboxylic acids for the burgeoning flavor and fragrance industry.[2]

It is also possible that geranyl propionate was first identified as a natural product during the

increasingly sophisticated analytical investigations of essential oils in the late 19th and early

20th centuries. It is a minor constituent of geranium oil (Pelargonium graveolens) and verbena

oil, among others.[3][4][6][7][8][9] However, its low concentration in these oils means its

discovery would have depended on the analytical techniques of the era.

Natural Occurrence and Isolation
Geranyl propionate is found in a variety of plants, typically as a minor component of their

essential oils.

Natural Source Typical Concentration

Geranium Oil (Pelargonium sp.) ~0.1% - 1.0%

Lemon Verbena Oil ~0.2% - 0.3%

Wormwood Oil ~2.08%

Note: Concentrations can vary significantly based on plant cultivar, growing conditions, and

distillation methods.

Experimental Protocol: Isolation from Natural Sources
(General Method)
The initial isolation of geranyl propionate from essential oils would have likely been achieved

through fractional distillation, a common technique for separating compounds with different

boiling points.

Objective: To isolate geranyl propionate from a complex essential oil mixture.

Materials:

Essential oil containing geranyl propionate (e.g., Geranium oil)
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Fractional distillation apparatus (including a fractionating column, condenser, and collection

flasks)

Heating mantle

Vacuum pump (optional, for vacuum distillation)

Gas chromatography-mass spectrometry (GC-MS) equipment for analysis

Methodology:

The essential oil is placed in the distillation flask of the fractional distillation apparatus.

The apparatus is assembled, ensuring all joints are secure.

The oil is heated gently. As the temperature rises, components of the mixture will begin to

vaporize according to their boiling points.

The vapor rises through the fractionating column, where it undergoes successive

condensations and vaporizations, enriching the vapor with the more volatile components.

Fractions are collected at different temperature ranges. Geranyl propionate has a boiling

point of approximately 252°C.[3]

Each collected fraction is then analyzed using GC-MS to determine its composition and

identify the fraction with the highest concentration of geranyl propionate.

Further purification can be achieved by repeating the fractional distillation process on the

enriched fraction.

Synthesis
The primary method for synthesizing geranyl propionate is the Fischer esterification of

geraniol with propionic acid.

Experimental Protocol: Fischer Esterification of Geraniol
Objective: To synthesize geranyl propionate from geraniol and propionic acid.
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Materials:

Geraniol

Propionic acid

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)

Organic solvent (e.g., diethyl ether or dichloromethane)

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Methodology:

In a round-bottom flask, equimolar amounts of geraniol and propionic acid are combined.

A catalytic amount of concentrated sulfuric acid is slowly added to the mixture.

The flask is fitted with a reflux condenser and the mixture is heated under reflux for several

hours to drive the reaction to completion.

After cooling, the reaction mixture is transferred to a separatory funnel and washed with

water, followed by a saturated sodium bicarbonate solution to neutralize the excess acid.

The organic layer is separated, washed again with water, and then dried over anhydrous

magnesium sulfate.

The drying agent is removed by filtration, and the solvent is evaporated using a rotary

evaporator to yield crude geranyl propionate.

The product can be further purified by vacuum distillation.
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Physicochemical Data
The following table summarizes the key physicochemical properties of geranyl propionate.

Property Value Reference(s)

Molecular Formula C₁₃H₂₂O₂ [3][10]

Molecular Weight 210.31 g/mol [3]

CAS Number 105-90-8 [3][10]

Appearance Colorless liquid [3]

Odor Fruity, rosy [11]

Boiling Point 252°C [3]

Density ~0.899 g/cm³ [3]

Flash Point 113°C [3]

Solubility
Insoluble in glycerol; soluble in

most oils
[11]
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Caption: Workflow for the isolation of geranyl propionate from natural plant sources.

Synthetic Pathway: Fischer Esterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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